Cas no 834885-75-5 (Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-)
834885-75-5 structure
Product Name:Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-
CAS No:834885-75-5
MF:C10H17NO
MW:167.248082876205
CID:670700
PubChem ID:71415297
Update Time:2025-04-19
Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)-
- 834885-75-5
- (1S,2R)-2-Butyl-1-hydroxycyclopentane-1-carbonitrile
- DTXSID10834717
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- Inchi: 1S/C10H17NO/c1-2-3-5-9-6-4-7-10(9,12)8-11/h9,12H,2-7H2,1H3/t9-,10-/m1/s1
- InChI Key: BPGMMOKNYWTRSX-NXEZZACHSA-N
- SMILES: O[C@@]1(C#N)CCC[C@H]1CCCC
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44Ų
Cyclopentanecarbonitrile, 2-butyl-1-hydroxy-, (1S,2R)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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